Cas no 57764-44-0 (1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI))
1,2-Benzisoxazole-3-carboxylic acid, 4-amino-, methyl ester (9CI) is a heterocyclic organic compound featuring a benzisoxazole core functionalized with an amino group at the 4-position and a methyl ester at the 3-carboxylic acid position. This structure imparts reactivity suitable for pharmaceutical and agrochemical intermediates, particularly in the synthesis of biologically active molecules. The amino and ester groups offer versatile sites for further derivatization, enabling applications in medicinal chemistry and material science. Its well-defined chemical properties and stability under controlled conditions make it a valuable building block for research and industrial processes requiring precise molecular modifications.

57764-44-0 structure
Product name:1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI)
1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI)
- 57764-44-0
- Methyl 4-aminobenzo[d]isoxazole-3-carboxylate
- Methyl 4-amino-1,2-benzisoxazole-3-carboxylate
- DTXSID201246415
- methyl 4-amino-1,2-benzoxazole-3-carboxylate
- A914929
- Methyl4-aminobenzo[d]isoxazole-3-carboxylate
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- Inchi: InChI=1S/C9H8N2O3/c1-13-9(12)8-7-5(10)3-2-4-6(7)14-11-8/h2-4H,10H2,1H3
- InChI Key: FBFYWEIZRLJYHQ-UHFFFAOYSA-N
- SMILES: O=C(C1=NOC2=CC=CC(N)=C12)OC
Computed Properties
- Exact Mass: 192.05349212g/mol
- Monoisotopic Mass: 192.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.4Ų
1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Security Information
- Storage Condition:(BD539735)
1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM522348-1g |
Methyl 4-aminobenzo[d]isoxazole-3-carboxylate |
57764-44-0 | 97% | 1g |
$*** | 2023-05-30 | |
Ambeed | A715480-1g |
Methyl 4-aminobenzo[d]isoxazole-3-carboxylate |
57764-44-0 | 97% | 1g |
$684.0 | 2025-03-18 |
1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI) Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Zhi-Qiao Wang,Ming-Jian Zhang,Zhong-Ning Xu,Guo-Cong Guo Chem. Commun., 2020,56, 403-406
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Alina Karabchevsky,Eran Falek,Yakov Greenberg,Michael Elman,Yaakov Keren,Ioseph Gurwich Nanoscale Adv., 2020,2, 2977-2985
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:57764-44-0)1,2-Benzisoxazole-3-carboxylicacid,4-amino-,methylester(9CI)

Purity:99%
Quantity:1g
Price ($):616.0